Cas no 2168893-78-3 (4-formyl-1H-indole-3-sulfonamide)

• Product Name: 4-formyl-1H-indole-3-sulfonamide
• CAS No: 2168893-78-3
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 6186101
• PubChem ID: 165509099
• Update Time: 2025-06-13

4-formyl-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1H-indole-3-sulfonamide
• EN300-1275600
• 2168893-78-3

• Inchi： 1S/C9H8N2O3S/c10-15(13,14)8-4-11-7-3-1-2-6(5-12)9(7)8/h1-5,11H,(H2,10,13,14)
• InChI Key： DRTSWBVHXKVWAF-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=CC=C(C=O)C1=2)(N)(=O)=O

Computed Properties

• Exact Mass: 224.02556330g/mol
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 4-formyl-1H-indole-3-sulfonamide

Introduction to 4-formyl-1H-indole-3-sulfonamide (CAS No. 2168893-78-3)

4-formyl-1H-indole-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2168893-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative features a unique structural framework, combining a formyl group with an indole core sulfonated at the 3-position. Such structural motifs are of particular interest due to their potential biological activities and mechanistic diversity, making them valuable scaffolds for drug discovery and development.

The compound’s molecular structure consists of an indole ring system, which is a well-documented scaffold in natural products and pharmacologically active molecules. The presence of a formyl group (CHO) at the 1-position and a sulfonamide moiety (–SO₂NH₂) at the 3-position introduces multiple reactive sites that can be exploited for further functionalization. This dual functionality makes 4-formyl-1H-indole-3-sulfonamide a versatile intermediate in synthetic chemistry, particularly in the design of novel therapeutic agents.

In recent years, sulfonamides have been extensively studied for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The indole scaffold, on the other hand, is renowned for its role in various bioactive natural products and has been extensively explored in medicinal chemistry. The combination of these two motifs in 4-formyl-1H-indole-3-sulfonamide suggests potential applications in modulating key biological pathways relevant to human health.

One of the most compelling aspects of 4-formyl-1H-indole-3-sulfonamide is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer and inflammatory disorders. The formyl group and sulfonamide moiety can serve as handles for designing molecules that interact with kinase active sites or modulate their activity. Preclinical studies have begun to explore derivatives of this scaffold for their ability to inhibit specific kinases, with promising results in vitro.

Furthermore, the sulfonamide group provides a polar moiety that enhances solubility and bioavailability, which are critical factors in drug development. This property makes 4-formyl-1H-indole-3-sulfonamide an attractive candidate for further optimization into a lead compound. Researchers have also investigated its potential as a prodrug or a precursor for more complex molecules, leveraging its reactivity to introduce additional functional groups or linkers.

The indole core itself has been implicated in various neurological and metabolic disorders due to its ability to interact with heme-containing proteins and enzymes. For instance, indole derivatives have shown neuroprotective effects in models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The sulfonamide functionality may enhance penetration through the blood-brain barrier or improve binding affinity to target proteins, making 4-formyl-1H-indole-3-sulfonamide a promising candidate for central nervous system (CNS) drug discovery.

Recent advances in computational chemistry have enabled the rapid screening of virtual libraries containing compounds like 4-formyl-1H-indole-3-sulfonamide, allowing researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. Machine learning models trained on large datasets of bioactive molecules have identified novel pockets on target proteins that could be exploited by derivatives of this scaffold. Such computational approaches are accelerating the process of identifying candidates for further preclinical evaluation.

In addition to its applications in oncology and neurology, 4-formyl-1H-indole-3-sulfonamide has shown promise in combating infectious diseases. Sulfonamides are historically known for their antimicrobial properties, and combining this with an indole scaffold may yield compounds with enhanced efficacy against resistant strains of bacteria or viruses. Preliminary studies have explored its interactions with bacterial enzymes involved in metabolic pathways critical for survival, suggesting potential therapeutic applications.

The synthesis of 4-formyl-1H-indole-3-sulfonamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. Key steps include formylation at the 1-position followed by sulfonation at the 3-position, often utilizing palladium-catalyzed cross-coupling reactions or directed ortho-metalation techniques. These methods ensure high regioselectivity and yield, making large-scale production feasible for research purposes.

The compound’s stability under various conditions is another critical factor that influences its utility in drug development. Studies have demonstrated that 4-formyl-1H-indole-3-sulfonamide maintains its integrity under standard storage conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is essential for optimizing formulation strategies and ensuring long-term viability during clinical trials.

Ethical considerations are paramount when evaluating new chemical entities like 4-formyl-1H-indole-3-sulfonamide for human use. Rigorous toxicological assessments must be conducted to evaluate potential side effects before proceeding to human trials. Animal models provide valuable insights into pharmacokinetics and safety profiles, allowing researchers to identify any adverse effects early in the development process.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise that collectively advances our understanding of how molecules like 4-formyl-1H-indole-3-sulfonamide interact with biological systems. This collaborative approach is essential for translating laboratory discoveries into safe and effective therapies.

Future directions for research on 4-formyl-1H-indole-3-sulfonamide include exploring its role as a modulator of epigenetic mechanisms. Indole derivatives have been implicated in histone deacetylase (HDAC) inhibition, which could impact gene expression patterns relevant to diseases such as cancer and autoimmune disorders. The sulfonamide group may enhance binding interactions with HDACs or related enzymes, making this compound a candidate for epigenetic drug discovery.

In conclusion,4-formyl-1H-indole-3-sulfonamide (CAS No. 2168893-78-3) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a versatile tool for synthetic chemists and pharmacologists alike. As research continues to uncover new therapeutic applications,4-formyl-1H-indole-3-sulfonamide may emerge as a key player in addressing some of today’s most pressing medical challenges.